Cas no 1183506-28-6 (1-Amino-6-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxamide)

• Product Name: 1-Amino-6-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxamide
• CAS No: 1183506-28-6
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 6628258
• PubChem ID: 60795442
• Update Time: 2025-06-23

1-Amino-6-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-Amino-6-methoxy-1,2,3,4-tetrahydro-naphthalene-1-carboxylic acid amide
• 1-Naphthalenecarboxamide, 1-amino-1,2,3,4-tetrahydro-6-methoxy-
• 1-Amino-6-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxamide
• BS-12333
• CS-0363800
• AKOS010011637
• 1183506-28-6
• SB80502
• 1-amino-6-methoxy-3,4-dihydro-2H-naphthalene-1-carboxamide

• Inchi： 1S/C12H16N2O2/c1-16-9-4-5-10-8(7-9)3-2-6-12(10,14)11(13)15/h4-5,7H,2-3,6,14H2,1H3,(H2,13,15)
• InChI Key： SCMZUVNKLIAALK-UHFFFAOYSA-N
• SMILES： C1(N)(C(N)=O)C2=C(C=C(OC)C=C2)CCC1

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 78.3Ų

Experimental Properties

• Density: 1.192±0.06 g/cm3(Predicted)
• Boiling Point: 442.6±45.0 °C(Predicted)
• pka: 15.75±0.20(Predicted)

Additional information on 1-Amino-6-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxamide

Introduction to 1-Amino-6-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxamide (CAS No. 1183506-28-6)

1-Amino-6-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxamide, identified by its CAS number 1183506-28-6, is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This tetrahydropyranocarbazole derivative exhibits a unique combination of functional groups, including an amino group and a methoxy substituent, which contribute to its versatile reactivity and potential biological activity. The compound’s scaffold is reminiscent of natural products and pharmacophores found in various bioactive molecules, making it a promising candidate for further exploration in drug discovery.

The chemical structure of 1-Amino-6-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxamide consists of a naphthalene core modified with a tetrahydropyran ring at the 1-position and an amide functional group at the 1-carboxyl position. This configuration allows for multiple sites of modification and interaction with biological targets. The presence of the amino group at the tetrahydropyran ring enhances the compound’s ability to engage in hydrogen bonding, a critical interaction motif in many drug-receptor complexes. Additionally, the methoxy group at the 6-position introduces polarity and electronic effects that can modulate the compound’s binding affinity and selectivity.

In recent years, there has been growing interest in tetrahydropyranocarbazole derivatives due to their reported bioactivities across various therapeutic areas. Studies have suggested that compounds with similar scaffolds may possess properties relevant to neurological disorders, anti-inflammatory actions, and even anticancer effects. The specific arrangement of functional groups in 1-Amino-6-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxamide positions it as a potential lead compound for further medicinal chemistry optimization.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The amide functionality provides a site for further derivatization via condensation reactions with carboxylic acids or esters, allowing chemists to introduce additional substituents that could enhance potency or selectivity. Similarly, the amino group can be acylated or alkylated to alter electronic properties or introduce hydrophobicity. These modifications make 1-Amino-6-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxamide a versatile intermediate in synthetic chemistry.

The pharmacological profile of 1-Amino-6-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxamide has been preliminarily investigated in several academic studies. Research indicates that derivatives of this class may interact with enzymes and receptors involved in metabolic pathways and signal transduction. For instance, modifications to the tetrahydropyran ring have been shown to influence binding affinity to certain enzyme families. The methoxy group has also been implicated in modulating pharmacokinetic properties such as solubility and metabolic stability.

Recent advances in computational chemistry have enabled more efficient screening of compounds like 1-Amino-6-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxamide for potential bioactivity. Molecular docking studies have suggested that this compound may interact with targets relevant to neurodegenerative diseases by competing with endogenous ligands or modulating receptor activity. These virtual screening approaches have accelerated the identification of promising candidates for experimental validation.

In addition to its pharmacological potential, 1-Amino-6-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxamide holds promise for applications in material science due to its rigid aromatic core and functionalizable side chains. Researchers have explored its utility as a precursor for liquid crystals and organic semiconductors where structural rigidity and electron delocalization are desirable properties.

The synthesis of 1-Amino-6-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxamide presents an interesting challenge due to its complex stereochemistry. Traditional synthetic routes often involve multi-step sequences involving cyclization reactions followed by functional group transformations. Recent methodologies have focused on catalytic approaches that improve yield and reduce byproduct formation. Transition metal-catalyzed reactions have emerged as particularly effective tools for constructing the tetrahydropyranocarbazole scaffold efficiently.

The future direction of research on CAS No. 1183506-28-6 is likely to focus on expanding its chemical space through library synthesis and exploring novel derivatives with enhanced properties. High-throughput screening technologies combined with machine learning models are being employed to predict bioactivity profiles before experimental synthesis. This integrated approach promises to streamline the discovery process and identify compounds with optimized therapeutic potential.

Overall, 1-Amino-6-methoxy- 1, 2, 3, 4-tetrahydronaphthalene- 1-carboxamide represents a fascinating molecule with broad applicability across pharmaceuticals and materials science. Its unique structural features offer opportunities for innovation through both synthetic chemistry and drug discovery efforts.